molecular formula C10H5FN4S B8539733 4-(2-Fluoropyridin-3-yl)-6-isothiocyanatopyrimidine

4-(2-Fluoropyridin-3-yl)-6-isothiocyanatopyrimidine

Cat. No.: B8539733
M. Wt: 232.24 g/mol
InChI Key: ZLSWQLRAMWOZEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Fluoropyridin-3-yl)-6-isothiocyanatopyrimidine is a useful research compound. Its molecular formula is C10H5FN4S and its molecular weight is 232.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H5FN4S

Molecular Weight

232.24 g/mol

IUPAC Name

4-(2-fluoropyridin-3-yl)-6-isothiocyanatopyrimidine

InChI

InChI=1S/C10H5FN4S/c11-10-7(2-1-3-12-10)8-4-9(15-6-16)14-5-13-8/h1-5H

InChI Key

ZLSWQLRAMWOZEM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(N=C1)F)C2=CC(=NC=N2)N=C=S

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-(2-fluoropyridin-3-yl)pyrimidin-4-amine (0.3 g, 1.577 mmol) in DMF was added NaH (0.126 g, 3.15 mmol). Stirring was continued for 1.5 h and 1,1′-thiocarbonyldipyridin-2(1H)-one (0.366 g, 1.577 mmol) was added. The mixture was stirred at rt for 2 h and purified on silica gel using 10-15% ethyl acetate in hexanes to give an orange solid (0.133 g, 0.573 mmol, 36%). MS (LC/MS) R.T.=2.48; [M+H]+=233.08.
Quantity
0.3 g
Type
reactant
Reaction Step One
Name
Quantity
0.126 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0.366 g
Type
reactant
Reaction Step Two
Name
Yield
36%

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